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Compound of Interest

Compound Name: Ethyl 3,3-diphenylpropanoate

Cat. No.: B1584444 Get Quote

This technical guide provides a comprehensive overview of Ethyl 3,3-diphenylpropanoate, a

chemical compound of interest to researchers, scientists, and professionals in drug

development. This document outlines its chemical identity, properties, and available synthesis

information, presented in a clear and structured format for easy reference and comparison.

Chemical Identity
The primary identifier for any chemical compound is its IUPAC (International Union of Pure and

Applied Chemistry) name, which provides a standardized and unambiguous system of

nomenclature.

IUPAC Name: ethyl 3,3-diphenylpropanoate[1]

Beyond its formal IUPAC name, Ethyl 3,3-diphenylpropanoate is known by a variety of

synonyms, which are frequently encountered in literature, chemical databases, and commercial

catalogs. These synonyms, along with other key identifiers, are crucial for comprehensive

literature searches and material procurement.
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Identifier Type Identifier

CAS Number 7476-18-8[1][2]

Molecular Formula C17H18O2[1]

InChI

InChI=1S/C17H18O2/c1-2-19-17(18)13-16(14-

9-5-3-6-10-14)15-11-7-4-8-12-15/h3-

12,16H,2,13H2,1H3[1]

InChIKey XZXRDSROKCWSHE-UHFFFAOYSA-N[1]

SMILES
CCOC(=O)CC(C1=CC=CC=C1)C2=CC=CC=C

2[1]

Synonyms

3,3-DIPHENYLPROPIONIC ACID ETHYL

ESTER[1], 3,3-diphenyl-propionic acid ethyl

ester[1], ethyl 3,3-diphenylpropionate[1], ethyl

3,3-diphenyl-1-propanate[1], NSC401896[1]

Physicochemical Properties
A summary of the key physical and chemical properties of Ethyl 3,3-diphenylpropanoate is

presented below. These properties are essential for its handling, characterization, and

application in experimental settings.

Property Value

Molecular Weight 254.32 g/mol [1]

XLogP3 3.8[1]

Exact Mass 254.130679813 Da[1]

Logical Workflow for Compound Identification
The process of identifying and characterizing a chemical compound like Ethyl 3,3-
diphenylpropanoate follows a logical progression of analytical techniques. The following

diagram illustrates a typical workflow.
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Compound Identification Workflow

Sample Acquisition

Purity Assessment (e.g., GC, HPLC)

Structural Elucidation

Spectroscopic Analysis

Mass Spectrometry (MS)

Molecular Weight

Nuclear Magnetic Resonance (NMR)

Connectivity & Environment

Infrared (IR) Spectroscopy

Functional Groups

Final Structure Confirmation
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A typical workflow for the identification and characterization of a chemical compound.

Synthesis Information
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While a detailed, step-by-step experimental protocol for the synthesis of Ethyl 3,3-
diphenylpropanoate was not readily available in the initial search, the synthesis of the related

compound, Ethyl 3-phenylpropanoate, can be achieved through the hydrogenation of ethyl

cinnamate in an ethanol solution using a nickel catalyst. This suggests that a potential synthetic

route for Ethyl 3,3-diphenylpropanoate could involve the esterification of 3,3-

diphenylpropanoic acid with ethanol.

The following diagram illustrates a generalized synthetic pathway for esters, which would be

applicable to the synthesis of Ethyl 3,3-diphenylpropanoate.

General Ester Synthesis Pathway

3,3-Diphenylpropanoic Acid
(Carboxylic Acid)

Ethyl 3,3-diphenylpropanoate
(Ester)

Ethanol
(Alcohol)

Acid Catalyst
(e.g., H2SO4)

Water

+
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A generalized reaction scheme for the synthesis of Ethyl 3,3-diphenylpropanoate.

Further investigation into chemical literature and reaction databases would be necessary to

establish a detailed and optimized experimental protocol for the synthesis of Ethyl 3,3-
diphenylpropanoate. Researchers should consult relevant safety data sheets (SDS) for all

reagents and follow appropriate laboratory safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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